Cas no 103319-05-7 (4-(pyridin-2-yl)cyclohexan-1-one)
4-(pyridin-2-yl)cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 4-(2-pyridinyl)-
- 4-(2-pyridinyl)Cyclohexanone
- 4-(PYRIDIN-2-YL)CYCLOHEXANONE
- 4-pyridin-2-ylcyclohexan-1-one
- 4-(Pyridin-2-yl)cyclohexan-1-one
- EN300-193157
- DTXSID80611219
- Z1255437389
- SCHEMBL3438252
- DA-16110
- 103319-05-7
- C91030
- 4-(pyridin-2-yl)cyclohexan-1-one
-
- MDL: MFCD16876969
- Inchi: 1S/C11H13NO/c13-10-6-4-9(5-7-10)11-3-1-2-8-12-11/h1-3,8-9H,4-7H2
- InChI Key: BHIIMPOVZNJDSZ-UHFFFAOYSA-N
- SMILES: O=C1CCC(C2C=CC=CN=2)CC1
Computed Properties
- Exact Mass: 175.099714038g/mol
- Monoisotopic Mass: 175.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 30
4-(pyridin-2-yl)cyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-193157-0.05g |
4-(pyridin-2-yl)cyclohexan-1-one |
103319-05-7 | 95% | 0.05g |
$252.0 | 2023-09-17 | |
| Enamine | EN300-193157-0.1g |
4-(pyridin-2-yl)cyclohexan-1-one |
103319-05-7 | 95% | 0.1g |
$376.0 | 2023-09-17 | |
| Enamine | EN300-193157-0.25g |
4-(pyridin-2-yl)cyclohexan-1-one |
103319-05-7 | 95% | 0.25g |
$538.0 | 2023-09-17 | |
| Enamine | EN300-193157-0.5g |
4-(pyridin-2-yl)cyclohexan-1-one |
103319-05-7 | 95% | 0.5g |
$847.0 | 2023-09-17 | |
| Enamine | EN300-193157-1.0g |
4-(pyridin-2-yl)cyclohexan-1-one |
103319-05-7 | 95% | 1.0g |
$1086.0 | 2023-07-07 | |
| Enamine | EN300-193157-2.5g |
4-(pyridin-2-yl)cyclohexan-1-one |
103319-05-7 | 95% | 2.5g |
$2127.0 | 2023-09-17 | |
| Enamine | EN300-193157-5.0g |
4-(pyridin-2-yl)cyclohexan-1-one |
103319-05-7 | 95% | 5.0g |
$3147.0 | 2023-07-07 | |
| Enamine | EN300-193157-10.0g |
4-(pyridin-2-yl)cyclohexan-1-one |
103319-05-7 | 95% | 10.0g |
$4667.0 | 2023-07-07 | |
| Enamine | EN300-193157-1g |
4-(pyridin-2-yl)cyclohexan-1-one |
103319-05-7 | 95% | 1g |
$1086.0 | 2023-09-17 | |
| Enamine | EN300-193157-5g |
4-(pyridin-2-yl)cyclohexan-1-one |
103319-05-7 | 95% | 5g |
$3147.0 | 2023-09-17 |
4-(pyridin-2-yl)cyclohexan-1-one Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 4-(pyridin-2-yl)cyclohexan-1-one
Recent Advances in the Study of 4-(Pyridin-2-yl)cyclohexan-1-one (CAS: 103319-05-7) in Chemical Biology and Pharmaceutical Research
The compound 4-(pyridin-2-yl)cyclohexan-1-one (CAS: 103319-05-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.
Recent studies have demonstrated that 4-(pyridin-2-yl)cyclohexan-1-one serves as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, including the pyridine and cyclohexanone moieties, make it a valuable scaffold for designing novel inhibitors targeting enzymes such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the development of selective kinase inhibitors with potential applications in oncology.
In addition to its role as a synthetic intermediate, 4-(pyridin-2-yl)cyclohexan-1-one has been investigated for its direct biological effects. A recent in vitro study revealed its moderate inhibitory activity against certain inflammatory cytokines, suggesting potential anti-inflammatory properties. Furthermore, computational docking studies have identified this compound as a promising candidate for binding to specific protein targets involved in neurodegenerative diseases, although in vivo validation is still pending.
The synthesis and optimization of 4-(pyridin-2-yl)cyclohexan-1-one derivatives have also been a focus of recent research. Advances in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral drug development. A 2024 patent application disclosed an improved synthetic route that significantly enhances the yield and purity of 4-(pyridin-2-yl)cyclohexan-1-one, making it more accessible for large-scale pharmaceutical production.
From a safety and pharmacokinetic perspective, preliminary studies on 4-(pyridin-2-yl)cyclohexan-1-one have shown favorable results. The compound exhibits good metabolic stability in liver microsome assays and acceptable oral bioavailability in animal models. However, further toxicological evaluations are required to fully assess its safety profile before clinical translation.
In conclusion, 4-(pyridin-2-yl)cyclohexan-1-one (CAS: 103319-05-7) represents a compound of growing importance in pharmaceutical research. Its dual role as both a synthetic building block and a potential bioactive molecule makes it particularly valuable for drug discovery efforts. Future research directions may include exploring its applications in additional therapeutic areas, optimizing its pharmacological properties through structural modifications, and advancing promising derivatives through preclinical development.
103319-05-7 (4-(pyridin-2-yl)cyclohexan-1-one) Related Products
- 90874-87-6(5-(2-pyridinyl)-2-Pentanone)
- 110225-73-5(3-(2-pyridyl)cyclohexanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)